Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]-

• CAS No.: 46997-88-0
• Molecular Formula: C17H19N2+
• Molecular Weight: 251.35 g/mol
• IUPAC Name: methyl-[3-(N-methylanilino)prop-2-enylidene]-phenylazanium
• InChI: InChI=1S/C17H19N2/c1-18(16-10-5-3-6-11-16)14-9-15-19(2)17-12-7-4-8-13-17/h3-15H,1-2H3/q+1
• InChI Key: DROGMUOLVJUNBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C=CC=[N+](C)C1=CC=CC=C1)C2=CC=CC=C2

Description

Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- is a complex organic compound with a unique structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- typically involves the reaction of benzenamine derivatives with appropriate aldehydes or ketones under controlled conditions. The reaction often requires catalysts such as acids or bases to facilitate the formation of the desired product. The specific reaction conditions, including temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and consistent product quality. The use of automated systems and advanced analytical techniques ensures the efficient production of Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]-.

Chemical Reactions Analysis

Types of Reactions

Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoquinones, while reduction can produce amines or alcohols. Substitution reactions can lead to the formation of various substituted aromatic compounds.

Scientific Research Applications

Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• Benzenamine, N,N,3-trimethyl-
• Benzenamine, 3-methyl-
• Benzenamine, N,N-diethyl-3-methyl-

Uniqueness

Benzenaminium, N-methyl-N-[3-(methylphenylamino)-2-propenylidene]- is unique due to its specific structure, which includes both aromatic and aliphatic components. This structure imparts distinct chemical and biological properties, making it valuable for various applications. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, highlighting its potential for specialized uses.